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Compound of Interest

Compound Name: Lys01

Cat. No.: B608763

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Lys01. The following procedures for handling,
personal protective equipment (PPE), and disposal are based on the available data for Lys01
and established best practices for handling potent, synthetic organic compounds in a laboratory
setting.

Compound ldentification and Properties

Lys01 is a synthetic organic compound, a dimeric form of Chloroquine, known as a potent
inhibitor of autophagy.[1][2] It is primarily used for research purposes, including studies on
antimalarial activity and cancer treatment.[1][3][4] A water-soluble trihydrochloride salt of
Lys01, known as Lys05, is also utilized in research.[3][4]
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Property

Value

Source

Chemical Name

N-(7-chloroquinolin-4-yl)-N'-[2-
[(7-chloroquinolin-4-
yl)amino]ethyl]-N'-

methylethane-1,2-diamine

[1]

Synonyms LYS-01, LYS 01, compound 3a  [1][3]
CAS Number 1391426-22-4 (free base) [3]
Chemical Formula C23H23CI2N5 [3]
Molecular Weight 440.37 g/mol [3]
Appearance White to off-white solid powder  [3]
Solubility Soluble in DMSO [31[5][6]
Short term (days to weeks): O -
Storage 4°C, dry and dark. Long term [3]

(months to years): -20°C.

Warning: Lys01 is intended for research use only and is not for human or veterinary use.[3]

Although it may be shipped as a non-hazardous chemical, its toxicological properties have not

been fully investigated, and appropriate caution should be exercised.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling Lys01. The

following table outlines the recommended PPE for various tasks.
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PPE Category Item Specifications & Use

Should be worn at all times in
) the laboratory to protect
Eye Protection Safety Goggles ) ]
against splashes or airborne

particles.

Nitrile or latex gloves are
recommended to prevent skin
Hand Protection Chemical-resistant gloves contact. Double gloving is
advised when handling stock
solutions.[7][8]

A standard lab coat should be
Body Protection Lab Coat worn to protect clothing and

skin from contamination.[7]

Recommended when handling
the solid powder to avoid
inhalation. All weighing and

) ) ) reconstitution of the powder

Respiratory Protection Respirator or Fume Hood i

should be performed in a
certified chemical fume hood
or a ventilated balance

enclosure.[7][9]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is critical for maintaining the integrity of Lys01 and
ensuring the safety of laboratory personnel.

Storage:
¢ Short-term: Store the solid compound in a dry, dark environment at 0 - 4°C.[3]
e Long-term: For extended storage, maintain at -20°C.[3]

o Stock Solutions: Store stock solutions at 0 - 4°C for short periods (days to weeks) or at -20°C
for long-term storage (months).[3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b608763?utm_src=pdf-body
https://www.medkoo.com/products/12652
https://www.medkoo.com/products/12652
https://www.medkoo.com/products/12652
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Reconstitution of Lys01 Powder

e Preparation: Ensure the designated work area, preferably a chemical fume hood, is clean
and free of clutter. Assemble all necessary materials, including Lys01 powder, DMSO,
appropriate vials, and pipettes.

e Don PPE: Put on all required personal protective equipment, including a lab coat, safety
goggles, and double gloves.

e Weighing: Carefully weigh the desired amount of Lys01 powder in a designated weighing
area, taking precautions to avoid creating dust.

e Reconstitution: Slowly add the appropriate volume of DMSO to the vial containing the Lys01
powder. Cap the vial securely.

e Dissolving: Gently vortex or sonicate the solution until the Lys01 is completely dissolved.

o Labeling and Storage: Clearly label the vial with the compound name, concentration, date,
and solvent. Store the stock solution as recommended.
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Preparation Phase

Clean Workspace &
Assemble Materials

'

Don Required PPE
(Lab Coat, Goggles, Double Gloves)

Handling PhaseLin Fume Hood)

Weigh Lys01 Powder

'

Add DMSO to Powder

'

Cap and Dissolve
(Vortex/Sonicate)

Finaligation

y
Label Vial Clearly

'

Store Solution Appropriately
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Handling of LysO01 Complete

Identify Contaminated Materials
(Gloves, Vials, Solutions, etc.)

'

Segregate as Chemical Waste

.

Place in Labeled,
Sealable Hazardous Waste Container

:

Securely Seal Container

:

Consult Institutional
EHS Disposal Guidelines

Dispose of Waste According
to EHS Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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